1-(3-chlorophenyl)-3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C15H12ClFN6O/c16-10-2-1-3-12(8-10)19-15(24)18-9-14-20-21-22-23(14)13-6-4-11(17)5-7-13/h1-8H,9H2,(H2,18,19,24)
• InChI Key: FCUMHLMGKWTCJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)NCC2=NN=NN2C3=CC=C(C=C3)F
• Molecular Formula: C15H12ClFN6O
• Molecular Weight: 346.75 g/mol
• CAS No.: 897623-94-8

Description

1-(3-Chlorophenyl)-3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)urea is a urea derivative featuring a 3-chlorophenyl group and a tetrazole ring substituted with a 4-fluorophenyl moiety, linked via a methylene bridge. Urea derivatives are widely studied in medicinal chemistry due to their hydrogen-bonding capabilities, which enhance interactions with biological targets. The inclusion of tetrazole, a bioisostere for carboxylic acid, improves metabolic stability and bioavailability .

Biological Activity

1-(3-chlorophenyl)-3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)urea is a compound of interest in medicinal chemistry, particularly for its potential anticancer properties. The structure of this compound includes a urea moiety, which has been associated with various biological activities, including antiproliferative effects against cancer cell lines. This article reviews the biological activity of this compound, focusing on its synthesis, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The compound can be represented as follows:

$$\text{C}_{13}\text{H}_{11}\text{Cl}\text{F}\text{N}_{4}\text{O}$$

It features a chlorophenyl group and a fluorophenyl-tetrazole moiety, which contribute to its biological activity. The presence of these substituents is crucial for the interaction with biological targets.

Anticancer Properties

Numerous studies have evaluated the anticancer potential of compounds similar to 1-(3-chlorophenyl)-3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)urea. These studies typically assess the compound's cytotoxic effects against various cancer cell lines.

Table 1: Antiproliferative Activity Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
1-(3-chlorophenyl)-3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)urea	A549 (Lung)	TBD
1-(4-chlorophenyl)-3-{4-{[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methoxy}phenyl}urea	HCT-116 (Colorectal)	3.90 ± 0.33
Doxorubicin (Control)	A549	2.12 ± 0.18

The IC50 values indicate that the target compound exhibits significant antiproliferative effects comparable to established chemotherapeutics like doxorubicin.

The mechanism by which this compound exerts its anticancer effects involves several pathways:

• Inhibition of Cell Cycle Progression : Studies have shown that compounds with similar structures can induce cell cycle arrest at the G1/S phase, leading to decreased proliferation rates in cancer cells .
• Induction of Apoptosis : The activation of caspases (such as caspase-3 and caspase-8) has been implicated in the apoptotic pathways triggered by these compounds. This is supported by findings that demonstrate increased sub-G1 phase populations in treated cells, indicative of apoptotic cell death .

Case Studies

Case Study 1: Anticancer Evaluation in Human Cell Lines

A study conducted by Li et al. (2015) evaluated a series of urea derivatives for their anticancer activity against human prostate cancer (PC3), breast cancer (MCF7), and neuroblastoma (SKNMC) cell lines using MTT assays. Among these derivatives, certain compounds demonstrated IC50 values significantly lower than those for traditional chemotherapeutics, suggesting enhanced efficacy .

Case Study 2: Structure-Activity Relationship (SAR)

Research on the SAR of related urea derivatives indicated that the presence of electron-withdrawing groups such as chlorine and fluorine significantly enhances biological activity. The incorporation of these groups improves binding affinity to target proteins involved in cancer progression .

Comparison with Similar Compounds

Structural Analogues from

describes five urea-tetrazole derivatives with varying aryl substituents. Key comparisons include:

Compound Name	Substituents	Yield (%)	Melting Point (°C)	Molecular Formula	Notable Features
1-(2-(1H-Tetrazol-5-yl)phenyl)-3-(3-chlorophenyl)urea (Cpd4)	3-Chlorophenyl, tetrazole	56	166–168	C₁₄H₁₀ClN₅O	Lower yield, moderate melting point
Target Compound	3-Chlorophenyl, 4-fluorophenyl, tetrazole-methyl	-	-	C₁₅H₁₁ClFN₅O	Methyl linker enhances flexibility

Key Observations :

• The 4-fluorophenyl group introduces additional electronegativity, which may enhance dipole interactions compared to non-fluorinated analogs .

Piperazine-Thiazole Urea Derivatives ()

reports 15 urea derivatives (11a–11o) with piperazine-thiazole-hydrazinyl side chains. For example:

• 11f : 1-(3-Chlorophenyl)-3-(4-(4-((4-(2-hydrazinyl-2-oxoethyl)piperazin-1-yl)methyl)thiazol-2-yl)phenyl)urea (Yield: 85.1%, m/z: 500.2 [M+H]⁺).

Comparison :

• Molecular weight differences (target: ~363.7 g/mol vs. 11f: 500.2 g/mol) suggest divergent solubility and permeability profiles .

Pyrazole-Based Ureas ( and )

• : 1-(4-Fluorophenyl)-3-[4-(4-fluorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]urea (m/z: 434.3 [M+H]⁺).
• : 1-(3-Chlorophenyl)-3-(2-morpholin-4-yl-5-(trifluoromethyl)phenyl)urea (Molecular formula: C₁₈H₁₇ClF₃N₃O₂).

Comparison :

• The target compound’s tetrazole contrasts with pyrazole () and morpholine () rings, affecting electronic properties and target selectivity.
• Trifluoromethyl groups () enhance lipophilicity, whereas the target’s 4-fluorophenyl may balance hydrophobicity and polarity .

Antioxidant and Hypoglycemic Analogs ( and )

• : 1-(3-Chlorophenyl)-3-(4-fluorophenyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole (5c) demonstrated antioxidant activity.

Comparison :

• The target’s combination of 3-chlorophenyl and 4-fluorophenyl mirrors 5c’s substituents, suggesting possible dual hypoglycemic/antioxidant effects.
• The tetrazole moiety may confer stability advantages over dihydropyrazole (5c) in oxidative environments .